Cas no 1374651-82-7 (2-methyl-1-oxo-1,2-dihydroisoquinoline-8-carboxylic acid)

• Product Name: 2-methyl-1-oxo-1,2-dihydroisoquinoline-8-carboxylic acid
• CAS No: 1374651-82-7
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD22376808
• CID: 4471534
• PubChem ID: 101043543
• Update Time: 2025-05-24

2-methyl-1-oxo-1,2-dihydroisoquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-1-OXO-1,2-DIHYDRO-8-ISOQUINOLINECARBOXYLIC ACID
• 2-dihydro-2-Methyl-1-oxoisoquinoline-8-carboxylic acid
• 1,2-Dihydro-2-methyl-1-oxoisoquinoline-8-carboxylic acid
• 2-methyl-1-oxo-1,2-dihydroisoquinoline-8-carboxylic acid
• 1374651-82-7
• 2-Methyl-1-oxo-1,2-dihydroisoquinoline-8-carboxylicacid
• 2-Methyl-1-oxoisoquinoline-8-carboxylic acid

• MDL： MFCD22376808
• Inchi： 1S/C11H9NO3/c1-12-6-5-7-3-2-4-8(11(14)15)9(7)10(12)13/h2-6H,1H3,(H,14,15)
• InChI Key： MUZUJNHOVKHARY-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2C(O)=O)C=CN1C

Computed Properties

• Exact Mass: 203.058243149Da
• Monoisotopic Mass: 203.058243149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 2-methyl-1-oxo-1,2-dihydroisoquinoline-8-carboxylic acid

2-Methyl-1-Oxo-1,2-Dihydroisoquinoline-8-Carboxylic Acid: A Comprehensive Overview

2-Methyl-1-Oxo-1,2-Dihydroisoquinoline-8-Carboxylic Acid, also known by its CAS number 1374651-82-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities and structural versatility. The isoquinoline skeleton itself is a fused bicyclic structure consisting of a benzene ring and a pyridine ring, with the 1,2-dihydroisoquinoline moiety further incorporating a ketone group at position 1. The presence of a carboxylic acid group at position 8 and a methyl substituent at position 2 adds to the complexity and potential functionality of this molecule.

The synthesis of 2-Methyl-1-Oxo-1,2-Dihydroisoquinoline-8-Carboxylic Acid typically involves multi-step organic reactions. One common approach is the use of Stille coupling or Suzuki coupling reactions to construct the isoquinoline skeleton. The introduction of the methyl group at position 2 can be achieved through alkylation or methylation reactions, while the carboxylic acid group at position 8 may be introduced via oxidation or hydrolysis steps. Recent advancements in catalytic methods and transition metal-mediated reactions have significantly streamlined the synthesis of such complex molecules, enhancing both yield and purity.

The biological activity of 2-Methyl-1-Oxo-1,2-Dihydroisoquinoline-8-Carboxylic Acid has been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of novel anti-inflammatory agents. Additionally, studies have demonstrated its potential as an antioxidant, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In terms of applications, 2-Methyl-1-Oxo-1,2-Dihydroisoquinoline-8-Carboxylic Acid has shown promise in drug discovery programs targeting various therapeutic areas. For instance, its ability to modulate specific protein kinases makes it a valuable lead compound in oncology research. Furthermore, its structural flexibility allows for further functionalization, enabling researchers to explore its potential in other therapeutic domains such as antimicrobial agents and analgesics.

Recent studies have also highlighted the importance of understanding the pharmacokinetic properties of 2-Methyl-1-Oxo-1,2-Dihydroisoquinoline-8-Carboxylic Acid. Researchers have employed advanced analytical techniques such as liquid chromatography-mass spectrometry (LCMS) to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for determining the compound's suitability as a drug candidate and for optimizing its bioavailability.

The development of green chemistry methodologies has also impacted the synthesis and application of 2-Methyl-1-Oxo-1,2-Dihydroisoquinoline-8-Carboxylic Acid. By adopting environmentally friendly reaction conditions and catalysts, chemists can reduce waste generation and improve sustainability. For example, microwave-assisted synthesis has been employed to accelerate reaction times while minimizing energy consumption.

In conclusion, 2-Methyl-1-Oxo-1,2-Dihydroisoquinoline-8-Carboxylic Acid, with its unique chemical structure and diverse biological activities, represents a valuable compound in contemporary chemical research. Its potential applications span across various fields, from drug discovery to materials science. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and therapeutic development.